Cas no 107246-36-6 (L-Valine, 2-methyl-,methyl ester)

L-Valine, 2-methyl-,methyl ester structure
107246-36-6 structure
Product Name:L-Valine, 2-methyl-,methyl ester
CAS No:107246-36-6
MF:C7H15NO2
MW:145.199502229691
CID:127502
PubChem ID:16725966
Update Time:2025-04-18

L-Valine, 2-methyl-,methyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Valine, 2-methyl-,methyl ester
    • L-Isovaline, 3-methyl-, methyl ester (9CI)
    • (S)-2-Amino-2,3-dimethylbutanoic acid methyl ester
    • AKOS006337903
    • 107246-36-6
    • SCHEMBL4372798
    • methyl (2S)-2-amino-2,3-dimethylbutanoate
    • Inchi: 1S/C7H15NO2/c1-5(2)7(3,8)6(9)10-4/h5H,8H2,1-4H3/t7-/m0/s1
    • InChI Key: OQQLWOQWKDIFEB-ZETCQYMHSA-N
    • SMILES: O(C)C([C@](C)(C(C)C)N)=O

Computed Properties

  • Exact Mass: 145.11035
  • Monoisotopic Mass: 145.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32
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